Cas no 1261969-24-7 (4-Chloro-3-(2-methylthiophenyl)benzoic acid)

• Product Name: 4-Chloro-3-(2-methylthiophenyl)benzoic acid
• CAS No: 1261969-24-7
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• MDL: MFCD18320478
• CID: 2766670
• PubChem ID: 53226380
• Update Time: 2025-05-23

4-Chloro-3-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261969-24-7
• 4-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%
• 4-CHLORO-3-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 4-chloro-3-(2-methylsulfanylphenyl)benzoic acid
• MFCD18320478
• 4-Chloro-3-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320478
• Inchi： 1S/C14H11ClO2S/c1-18-13-5-3-2-4-10(13)11-8-9(14(16)17)6-7-12(11)15/h2-8H,1H3,(H,16,17)
• InChI Key： DCQXXDXINJMMEB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 278.0168285Da
• Monoisotopic Mass: 278.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-3-(2-methylthiophenyl)benzoic acid

Introduction to 4-Chloro-3-(2-methylthiophenyl)benzoic acid (CAS No. 1261969-24-7) and Its Emerging Applications in Chemical Biology

4-Chloro-3-(2-methylthiophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261969-24-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative features a chloro substituent at the fourth position and a 2-methylthiophenyl moiety at the third position, which endows it with unique electronic and steric properties. The combination of these structural elements makes it a valuable scaffold for designing novel bioactive molecules with potential therapeutic applications.

The benzoic acid backbone is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its aromaticity and acidic functionality. The introduction of a chloro group enhances the electrophilicity of the aromatic ring, facilitating further functionalization and enabling interactions with nucleophilic residues in proteins. The 2-methylthiophenyl substituent, on the other hand, introduces sulfur into the molecule, which can participate in hydrogen bonding or coordinate with metal ions, thereby modulating biological activity.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacological agents. Thiophene derivatives, in particular, have been extensively studied for their role in modulating enzyme activity, receptor binding, and cellular signaling pathways. The incorporation of a 2-methylthiophenyl group into4-Chloro-3-(2-methylthiophenyl)benzoic acid not only enhances its solubility and bioavailability but also imparts specific interactions with biological targets. This has led to its exploration as an intermediate in the synthesis of drugs targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of4-Chloro-3-(2-methylthiophenyl)benzoic acid is its potential as a tool compound for biochemical research. Its well-defined structure allows researchers to probe the mechanisms of action of various enzymes and receptors. For instance, studies have shown that derivatives of this compound can inhibit certain cytochrome P450 enzymes, which are crucial in drug metabolism. The chloro group serves as a handle for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

The pharmaceutical industry has been particularly interested in4-Chloro-3-(2-methylthiophenyl)benzoic acid due to its versatility as a starting material for drug development. Researchers have leveraged its scaffold to design molecules that exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, preclinical studies have hinted at its potential in oncology, where it has been shown to disrupt tumor cell proliferation by interfering with key signaling cascades.

The synthesis of4-Chloro-3-(2-methylthiophenyl)benzoic acid involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the Friedel-Crafts alkylation of thiophene derivatives followed by halogenation and functional group transformations. These synthetic strategies not only showcase the compound’s structural complexity but also demonstrate its feasibility for large-scale production.

In academic research, 4-Chloro-3-(2-methylthiophenyl)benzoic acid has been employed as a substrate in enzyme kinetics studies to understand the catalytic mechanisms of various hydroxylases and oxygenases. Its ability to serve as a probe molecule has allowed scientists to elucidate how different enzymes recognize and process aromatic substrates. This knowledge is crucial for designing more effective drugs that can selectively target specific enzymatic pathways.

The compound’s benzoic acid moiety also makes it an attractive candidate for investigating interactions with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). PPARs are transcription factors involved in lipid metabolism, inflammation, and insulin sensitivity, making them key targets for drugs treating metabolic disorders. By binding to these receptors, derivatives of4-Chloro-3-(2-methylthiophenyl)benzoic acidcould modulate downstream gene expression and provide therapeutic benefits.

The growing body of literature onCAS No. 1261969-24-74-Chloro-3-(2-methylthiophenyl)benzoic acid underscores its significance in chemical biology and drug discovery. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic strategies across multiple disease areas.